Cas no 16337-02-3 ((3R,6R)-3,6-Bis(aminooxy)methyl-2,5-piperazinedione)

• Product Name: (3R,6R)-3,6-Bis(aminooxy)methyl-2,5-piperazinedione
• CAS No: 16337-02-3
• MF: C₆H₁₂N₄O₄
• MW: 204.183880805969
• CID: 185551
• PubChem ID: 6994670
• Update Time: 2025-04-19

(3R,6R)-3,6-Bis(aminooxy)methyl-2,5-piperazinedione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-bis[(aminooxy)methyl]-, (3R,6R)-
• (3R,6R)-3,6-Bis[(aminooxy)methyl]-2,5-piperazinedione
• (R)-cis-3,6-bis-aminooximethyl-piperazine-2,5-dione
• 2,5-Piperazinedione,3,6-bis[(aminooxy)methyl]-, (3R-cis)-
• 2,5-Piperazinedione,3,6-bis[(aminooxy)methyl]-, D-
• D-3,6-Bis(aminooxymethyl)-2,5-diketopiperazine
• D-3,6-Bis(aminoxymethyl)-2,5-dioxopiperazine
• D-Cycloserine dimer
• (3R,6R)-3,6-Bis(aminooxy)methyl-2,5-piperazinedione

• MDL： MFCD16038770
• Inchi： 1S/C6H12N4O4/c7-13-1-3-5(11)10-4(2-14-8)6(12)9-3/h3-4H,1-2,7-8H2,(H,9,12)(H,10,11)/t3-,4-/m1/s1
• InChI Key： LRBJUCSMJGKICJ-QWWZWVQMSA-N
• SMILES： O(C[C@@H]1C(N[C@H](CON)C(N1)=O)=O)N

Computed Properties

• Exact Mass: 204.08596
• Monoisotopic Mass: 204.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: -3

Experimental Properties

• PSA: 128.7
• LogP: -1.19160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives